4-Amino-1-carbethoxy-3-ethylpiperidine
Cat. No. B8349073
M. Wt: 200.28 g/mol
InChI Key: JYLLDHXJGYVTOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07393957B2
Procedure details
Ammonium acetate (33 g) was added to the stirred solution of 1-carbethoxy-3-ethyl-4-piperidinone (8.2 g, 41 mmol) in methanol (125 ml) and stirring was continued for 3 hr at ambient temperature. The resulting mixture was cooled at 0° C. and sodium cyanoborohydride (2.5 g, 39 mmol) was added to it. Cooling was removed after 10 min. and resulting mixture was stirred for 6 hr at ambient temperature. The reaction mixture was concentrated to dryness, triturated with water, acidified with conc. HCl (pH 3˜4) and extracted with ethyl acetate to remove impurities. The aqueous layer was basified with 1 M sodium hydroxide solution (pH ˜10) and extracted with ethyl acetate. Ethyl acetate extract was dried (Na2SO4) and concentrated to dryness to furnish crude 4-amino-1-carbethoxy-3-ethylpiperidine, which was used as such in the next step. 4-Amino-1-carbethoxy-3-ethylpiperidine was suspended in 5 M NaOH solution (36 ml), stirred at 120° C. for 120 hr, cooled, extracted with ethyl acetate, dried (Na2SO4) and concentrated to dryness to afford 4-amino-3-ethylpiperidine. Yield 3.1 g (59.6%), C7H16N2, m/z 129 (M+1).
Name
1-carbethoxy-3-ethyl-4-piperidinone
Quantity
8.2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O-])(=O)C.[NH4+].[C:6]([N:11]1[CH2:16][CH2:15][C:14](=O)[CH:13]([CH2:18][CH3:19])[CH2:12]1)([O:8][CH2:9][CH3:10])=[O:7].C([BH3-])#[N:21].[Na+]>CO>[NH2:21][CH:14]1[CH2:15][CH2:16][N:11]([C:6]([O:8][CH2:9][CH3:10])=[O:7])[CH2:12][CH:13]1[CH2:18][CH3:19] |f:0.1,3.4|
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Inputs
Step One
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Name
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|
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Quantity
|
33 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)[O-].[NH4+]
|
|
Name
|
1-carbethoxy-3-ethyl-4-piperidinone
|
|
Quantity
|
8.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(OCC)N1CC(C(CC1)=O)CC
|
|
Name
|
|
|
Quantity
|
125 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Step Two
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Name
|
|
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Quantity
|
2.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)[BH3-].[Na+]
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
|
0 °C
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Stirring
|
Type
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CUSTOM
|
|
Details
|
stirring
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Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Cooling
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CUSTOM
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Type
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CUSTOM
|
|
Details
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was removed after 10 min.
|
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Duration
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10 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
resulting mixture
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STIRRING
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Type
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STIRRING
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|
Details
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was stirred for 6 hr at ambient temperature
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|
Duration
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6 h
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The reaction mixture was concentrated to dryness
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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triturated with water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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to remove impurities
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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Ethyl acetate extract
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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was dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated to dryness
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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NC1C(CN(CC1)C(=O)OCC)CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
